1-(4-chlorophenyl)-4-(4-(2-methoxyphenyl)thiazol-2-yl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(4-chlorophenyl)-5-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]triazol-4-amine
• InChI: InChI=1S/C18H14ClN5OS/c1-25-15-5-3-2-4-13(15)14-10-26-18(21-14)16-17(20)24(23-22-16)12-8-6-11(19)7-9-12/h2-10H,20H2,1H3
• InChI Key: YPRUMGNSGVCKLE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CSC(=N2)C3=C(N(N=N3)C4=CC=C(C=C4)Cl)N
• Molecular Formula: C18H14ClN5OS
• Molecular Weight: 383.9 g/mol

Description

1-(4-chlorophenyl)-4-(4-(2-methoxyphenyl)thiazol-2-yl)-1H-1,2,3-triazol-5-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the triazole family and has been synthesized by several methods.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis and Analysis : This compound and its derivatives have been synthesized and structurally characterized, providing insight into their molecular conformations and characteristics. Such analyses are crucial for understanding the chemical and physical properties of these compounds, which can be relevant in various scientific applications (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Biological Activities

• Antimicrobial Properties : Some derivatives of this compound have demonstrated antimicrobial activities, suggesting potential applications in combating bacterial and fungal infections. Understanding these properties can lead to the development of new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
• Cancer Research : Certain derivatives have been used in anticancer studies, potentially contributing to the development of novel cancer therapies. Their effectiveness against specific cancer cells can provide valuable insights for oncological research (Ye Jiao et al., 2015).

Molecular Docking and Computational Studies

• Molecular Docking : The compound has been subjected to molecular docking studies to explore its interactions with biological molecules, which is essential for drug design and understanding biological mechanisms at a molecular level (Viji, Balachandran, Babiyana, Narayana, & Vinutha V. Saliyan, 2020).

Corrosion Inhibition

• Corrosion Inhibition : Derivatives of this compound have been investigated for their potential as corrosion inhibitors, particularly for iron. Such studies are significant in materials science and engineering to prevent material degradation (Kaya, Kaya, Guo, Kandemirli, Tüzün, Uğurlu, Madkour, & Saracoglu, 2016).